Cas no 35400-19-2 (4-(acetyloxy)-3-methoxybenzoic acid methyl ester)

• Product Name: 4-(acetyloxy)-3-methoxybenzoic acid methyl ester
• CAS No: 35400-19-2
• Molecular Formula: C₁₁H₁₂O₅
• Molecular Weight: 224.21
• CID: 2059688
• PubChem ID: 602779

4-(acetyloxy)-3-methoxybenzoic acid methyl ester Properties

Names and Identifiers

• 4-(acetyloxy)-3-methoxybenzoic acid methyl ester
• 4-Acetoxy-3-methoxy-benzoesaeure-methylester
• 4-Acetoxy-3-methoxy-benzoesaeuremethylester
• 4-acetoxy-3-methoxy-benzoic acid methyl ester
• 4-acetyloxy-3-methoxybenzoic acid methyl ester
• Acetyl-vanillinsaeuremethylester
• Methyl-3-methoxy-4-acetoxybenzoat
• methyl 4-acetyloxy-3-methoxybenzoate
• Methyl 3-methoxy-4-acetoxybenzoate
• CHEBI:86557
• Q27159242
• Methyl 4-(acetyloxy)-3-methoxybenzoate #
• 4-acetoxy-3-methoxy methyl benzoate
• BHQRCCUOSHDJQC-UHFFFAOYSA-N
• AC1LCM92
• 4-Acetoxy-3-methoxybenzoic acid methyl ester
• methyl 4-acetyloxy-3-methoxy-benzoate
• Methyl 4-(acetyloxy)-3-methoxybenzoate
• 35400-19-2
• Benzoic acid, 4-(acetyloxy)-3-methoxy-, methyl ester
• bmse010107
• methyl 4-acetoxy-3-methoxybenzoate
• methyl 4-acetoxy-3-methoxy-benzoate
• DTXSID60345227

• InChIKey： BHQRCCUOSHDJQC-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H12O5/c1-7(12)16-9-5-4-8(11(13)15-3)6-10(9)14-2/h4-6H,1-3H3
• SMILES： CC(=O)OC1=C(C=C(C=C1)C(=O)OC)OC

Computed Properties

• Exact Mass: 224.068
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 224.068
• Heavy Atom Count: 16
• Complexity: 263
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives M-methoxybenzoic acids and derivatives